Cas no 919975-57-8 (ethyl 2-(2-{2-(2-methoxyphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)acetate)

• Product Name: ethyl 2-(2-{2-(2-methoxyphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)acetate
• CAS No: 919975-57-8
• MF: C₂₀H₂₂N₂O₄S
• MW: 386.464684009552
• CID: 5426829
• Update Time: 2025-10-29

ethyl 2-(2-{2-(2-methoxyphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-((2-(2-methoxyphenoxy)ethyl)thio)-1H-benzo[d]imidazol-1-yl)acetate
• ethyl 2-(2-{2-(2-methoxyphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)acetate

• Inchi： 1S/C20H22N2O4S/c1-3-25-19(23)14-22-16-9-5-4-8-15(16)21-20(22)27-13-12-26-18-11-7-6-10-17(18)24-2/h4-11H,3,12-14H2,1-2H3
• InChI Key： FZTOEMVTWXIAGK-UHFFFAOYSA-N
• SMILES： C1(SCCOC2=CC=CC=C2OC)N(CC(OCC)=O)C2=CC=CC=C2N=1

Additional information on ethyl 2-(2-{2-(2-methoxyphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)acetate

Comprehensive Analysis of Ethyl 2-(2-{2-(2-Methoxyphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)acetate (CAS No. 919975-57-8)

The compound ethyl 2-(2-{2-(2-methoxyphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)acetate, identified by its CAS No. 919975-57-8, is a sophisticated organic molecule with a unique structural framework. This compound belongs to the benzodiazole family, which is widely recognized for its diverse applications in pharmaceuticals, agrochemicals, and material sciences. The presence of a methoxyphenoxy group and an ethylsulfanyl moiety in its structure enhances its reactivity and potential utility in various chemical reactions.

In recent years, researchers have shown growing interest in benzodiazole derivatives due to their remarkable biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The ethyl acetate functional group in this compound further contributes to its solubility and bioavailability, making it a promising candidate for drug development. As the demand for novel therapeutic agents rises, compounds like ethyl 2-(2-{2-(2-methoxyphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)acetate are gaining traction in the scientific community.

The synthesis of CAS No. 919975-57-8 involves multi-step organic reactions, including the formation of the benzodiazole core and subsequent functionalization with the methoxyphenoxyethylsulfanyl side chain. Advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent quality standards required for research and industrial applications.

From an industrial perspective, ethyl 2-(2-{2-(2-methoxyphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)acetate is often explored as an intermediate in the synthesis of more complex molecules. Its versatility allows it to serve as a building block for heterocyclic compounds, which are pivotal in the development of new materials and bioactive agents. The compound's stability under various conditions also makes it suitable for long-term storage and transportation, a critical factor for chemical manufacturers.

Environmental and safety considerations are paramount when handling CAS No. 919975-57-8. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers are encouraged to consult the Safety Data Sheet (SDS) for detailed handling instructions and disposal guidelines to minimize any potential risks.

The growing popularity of AI-driven drug discovery has further highlighted the importance of compounds like ethyl 2-(2-{2-(2-methoxyphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)acetate. Machine learning algorithms are increasingly being used to predict the biological activity and synthetic pathways of such molecules, accelerating the pace of innovation in medicinal chemistry. This intersection of chemistry and technology is reshaping how researchers approach the design and optimization of new compounds.

In conclusion, ethyl 2-(2-{2-(2-methoxyphenoxy)ethylsulfanyl}-1H-1,3-benzodiazol-1-yl)acetate (CAS No. 919975-57-8) represents a valuable addition to the toolkit of synthetic chemists and pharmaceutical researchers. Its unique structural features and potential applications make it a compound of significant interest in both academic and industrial settings. As scientific advancements continue to unfold, the role of such specialized molecules in addressing global health and material challenges will undoubtedly expand.